ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(8-methoxy-4-methylquinolin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H23N3O3/c1-4-24-18(22)21-10-8-20(9-11-21)16-12-13(2)14-6-5-7-15(23-3)17(14)19-16/h5-7,12H,4,8-11H2,1-3H3
• InChI Key: FCMOCERNRWYSGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC3=C(C=CC=C3OC)C(=C2)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

Ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate, also known as EMD-386088, is a molecule that has been synthesized and studied for its potential use in treating various neurological disorders.

Scientific Research Applications

Ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate has been studied for its potential use in treating various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and has also been found to improve cognitive function in rats.

Mechanism of Action

The exact mechanism of action of ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate is not fully understood, but it is thought to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. This dual action may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate has been shown to increase serotonin and dopamine levels in the prefrontal cortex and hippocampus of rats, which may contribute to its antidepressant and anxiolytic effects. It has also been found to increase neurogenesis in the hippocampus, which may improve cognitive function.

Advantages and Limitations for Lab Experiments

Ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate has several advantages for lab experiments, including its high purity and stability. However, it can be difficult to synthesize and may be expensive to obtain. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on ethyl 4-(8-methoxy-4-methyl-2-quinolinyl)-1-piperazinecarboxylate could focus on its potential use in treating other neurological disorders, such as Alzheimer's disease and Parkinson's disease. It could also explore its effects on different neurotransmitter systems and its potential interactions with other drugs. Additionally, more research is needed to fully understand its mechanism of action and potential side effects in humans.